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Compound of Interest

Compound Name: 4-Methylbenzylidene camphor-d4

Cat. No.: B580917 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for 4-Methylbenzylidene camphor-d4. Adherence to these guidelines is critical

for ensuring personnel safety and environmental protection.

Hazard Identification and Personal Protective Equipment
(PPE)
4-Methylbenzylidene camphor-d4 is classified with significant health and environmental

hazards. The primary concerns are reproductive toxicity and high toxicity to aquatic life.[1][2]

GHS Classification:

Reproductive Toxicity (Category 2)[3][4]

Acute Aquatic Toxicity (Category 1)[1][2]

Chronic Aquatic Toxicity (Category 1)[1][2]

Hazard Statements:

H361: Suspected of damaging fertility or the unborn child.[1][3][4]

H410: Very toxic to aquatic life with long lasting effects.[1][2]
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Due to the nature of the hazards, a stringent PPE protocol is mandatory.

PPE Category Specification Rationale

Hand Protection

Butyl rubber or Neoprene

gloves.[5][6] Double-gloving is

recommended.

Nitrile and latex gloves offer

poor resistance to ketones and

aromatic compounds.[5][7][8]

Butyl rubber provides excellent

protection against ketones and

esters.[5]

Eye Protection
Safety goggles with side-

shields.[4]

Protects against splashes and

airborne powder.

Body Protection

A fully fastened laboratory

coat, preferably impervious.[3]

[4]

Prevents skin contact with the

solid compound or solutions.

Respiratory Protection

A suitable respirator should be

used if there is a risk of

inhalation, especially when

handling the powder outside of

a certified chemical fume hood.

[4]

The material may be harmful if

inhaled and can cause

respiratory tract irritation.[3]

Operational Plan: Step-by-Step Handling Protocol
Handling 4-Methylbenzylidene camphor-d4, a solid powder, requires specific procedures to

minimize exposure and contamination.

2.1. Preparation and Designated Work Area:

Procurement: Whenever possible, purchase the compound in pre-weighed amounts to avoid

handling the powder.[3][9]

Designated Area: All work with this compound must be conducted in a designated area

within a certified chemical fume hood.[1][9][10]

Work Surface: Line the work surface with absorbent, leak-proof bench paper.[9]
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Equipment: Use disposable spatulas and weigh boats to prevent cross-contamination.[1][3]

Have an anti-static gun available to manage electrostatically charged powder.[3][9]

2.2. Weighing Procedure:

Place an empty, sealed container on the balance and tare it.

Transfer the tared container to the chemical fume hood.

Carefully add the 4-Methylbenzylidene camphor-d4 powder to the container inside the

hood.

Securely close the container.

Return the closed container to the balance to obtain the final weight.

All subsequent manipulations, such as making a solution, must be performed inside the fume

hood.[1][10]

2.3. Emergency Procedures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[3][4]

Skin Contact: Remove contaminated clothing and wash the affected skin area with soap and

plenty of water.[3][4] Seek medical attention if irritation persists.

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[3][4]

Ingestion: Do NOT induce vomiting. Wash out the mouth with water and seek immediate

medical attention.[1][4]

Disposal Plan
Due to its classification as "very toxic to aquatic life with long lasting effects," 4-
Methylbenzylidene camphor-d4 must not be disposed of down the drain.[1][2][11]
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3.1. Waste Segregation and Collection:

Solid Waste: All disposable items contaminated with the compound (e.g., gloves, weigh

paper, bench liners, paper towels) must be collected in a dedicated, sealed, and clearly

labeled hazardous waste container.

Liquid Waste: Solutions containing 4-Methylbenzylidene camphor-d4 must be collected in

a separate, sealed, and labeled hazardous waste container.

Labeling: The waste container must be labeled as "Hazardous Waste" and include the

chemical name: "4-Methylbenzylidene camphor-d4".

3.2. Final Disposal:

All waste must be disposed of through a certified hazardous waste disposal company.[12]

[13] Follow all institutional, local, and national regulations for hazardous waste disposal.

Quantitative Data
The following table summarizes the key quantitative data for 4-Methylbenzylidene camphor-
d4.

Property Value Source

Chemical Formula C₁₈H₁₈D₄O [14]

Molecular Weight 258.39 g/mol [14]

Appearance
White to off-white crystalline

powder
[14][15]

Solubility

Soluble in oil and organic

solvents like ethanol and

DMSO.[11][15]

[11][15]

CAS Number 1219806-41-3 [4][14]

Occupational exposure limits have not been established for this compound.[4]
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Visual Workflow Diagrams
The following diagrams illustrate the essential workflows for handling and disposing of 4-
Methylbenzylidene camphor-d4.
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Handling (Inside Fume Hood)
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Caption: Safe handling and disposal workflow for 4-Methylbenzylidene camphor-d4.
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Required Personal Protective Equipment

Emergency Response

Butyl or Neoprene Gloves
(Double-Gloved)

Safety Goggles
(Side-Shields)

Impervious Lab Coat

Respirator (as needed)

Eye Contact:
Flush with Water (15 min)

Seek Immediate
Medical Attention

Skin Contact:
Wash with Soap & Water

Inhalation:
Move to Fresh Air

Ingestion:
Rinse Mouth, Do NOT Induce Vomiting

Click to download full resolution via product page

Caption: Mandatory PPE and emergency first aid procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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